Cas no 59702-08-8 (1-Ethylpiperazin-2-one)

• Product Name: 1-Ethylpiperazin-2-one
• CAS No: 59702-08-8
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD06803963
• CID: 366592
• PubChem ID: 9877366
• Update Time: 2025-04-19

1-Ethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethylpiperazin-2-one
• 1-ethyl-2-oxopiperazine
• 1-Ethyl-2-piperazinone
• 2-Piperazinone,1-ethyl-
• 1-ethylpiperazin-2-one(SALTDATA: 1.05HCl 0.2H2O)
• 4-Ethyl-3-oxopiperazine
• 1-Ethyl-piperazin-2-one
• J-504611
• 1-ethylpiperazinone
• Piperazinone, 1-ethyl-
• AKOS000351348
• DTXSID50432150
• SCGAVZGSIVHGPP-UHFFFAOYSA-N
• MFCD06803963
• 1-ethylpiperazin-2-one, AldrichCPR
• BB 0220716
• SCHEMBL92375
• 59702-08-8
• FT-0645279
• CS-0002041
• EN300-135078
• W18927
• Z975809904
• AS-57794
• A26388
• AB30261
• 1-Ethylpiperazin-2-one; 4-Ethyl-3-oxopiperazine;

• MDL： MFCD06803963
• Inchi： 1S/C6H12N2O/c1-2-8-4-3-7-5-6(8)9/h7H,2-5H2,1H3
• InChI Key： SCGAVZGSIVHGPP-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CC

Computed Properties

• Exact Mass: 128.09500
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 255 ºC
• Flash Point: 108 ºC
• Refractive Index: 1.458
• PSA: 32.34000
• LogP: -0.29520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives